Cas no 251097-57-1 (3-[(2,6-Dichlorobenzyl)sulfonyl]-N-[3-(trifluoromethyl)phenyl]-2-thiophenecarboxamide)

• Product Name: 3-[(2,6-Dichlorobenzyl)sulfonyl]-N-[3-(trifluoromethyl)phenyl]-2-thiophenecarboxamide
• CAS No: 251097-57-1
• MF: C₁₉H₁₂Cl₂F₃NO₃S₂
• MW: 494.334691047668
• CID: 5025072
• Update Time: 2023-08-25

3-[(2,6-Dichlorobenzyl)sulfonyl]-N-[3-(trifluoromethyl)phenyl]-2-thiophenecarboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[(2,6-dichlorophenyl)methanesulfonyl]-N-[3-(trifluoromethyl)phenyl]thiophene-2-carboxamide
• 3-[(2,6-dichlorobenzyl)sulfonyl]-N-[3-(trifluoromethyl)phenyl]-2-thiophenecarboxamide
• 3-[(2,6-Dichlorobenzyl)sulfonyl]-N-[3-(trifluoromethyl)phenyl]-2-thiophenecarboxamide

• Inchi： 1S/C19H12Cl2F3NO3S2/c20-14-5-2-6-15(21)13(14)10-30(27,28)16-7-8-29-17(16)18(26)25-12-4-1-3-11(9-12)19(22,23)24/h1-9H,10H2,(H,25,26)
• InChI Key： IOURKRMRTRELOB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CS(C1C=CSC=1C(NC1C=CC=C(C(F)(F)F)C=1)=O)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 707
• XLogP3: 5.6
• Topological Polar Surface Area: 99.9